Cas no 114924-89-9 (Kaempferol-3-O-robinoside-7-O-glucoside)

• Product Name: Kaempferol-3-O-robinoside-7-O-glucoside
• CAS No: 114924-89-9
• MF: C₃₃H₄₀O₂₀
• MW: 756.658712387085
• CID: 2032377
• PubChem ID: 162639121
• Update Time: 2025-04-21

Kaempferol-3-O-robinoside-7-O-glucoside Chemical and Physical Properties

Names and Identifiers

• kaempferol 3-rhamnosyl (1 -> 6)galactoside-7-glucoside
• kaempferol 3-rhamnosylgalactoside-7-glucoside
• kaempferol 3-robinobioside-7-glucoside
• CS-0783408
• HY-N11702
• Kaempferol 3-robinoside 7-glucoside
• 5-hydroxy-2-(4-hydroxyphenyl)-7-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-3-[(2S,3R,4S,5R,6R)-3,4,5-trihydroxy-6-[[(2R,3R,4R,5R,6S)-3,4,5-trihydroxy-6-methyloxan-2-yl]oxymethyl]oxan-2-yl]oxychromen-4-one
• AKOS040736268
• 114924-89-9
• Kaempferol-3-O-robinoside-7-O-glucoside
• 5-Hydroxy-2-(4-hydroxyphenyl)-3-(((2S,3R,4S,5R,6R)-3,4,5-trihydroxy-6-((((2R,3R,4R,5R,6S)-3,4,5-trihydroxy-6-methyltetrahydro-2H-pyran-2-yl)oxy)methyl)tetrahydro-2H-pyran-2-yl)oxy)-7-(((2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-2-yl)oxy)-4H-chromen-4-one
• 3-[[6-O-(6-Deoxy-alpha-L-mannopyranosyl)-beta-D-galactopyranosyl]oxy]-7-(beta-D-glucopyranosyloxy)-5-hydroxy-2-(4-hydroxyphenyl)-4H-1-benzopyran-4-one

• Inchi： 1S/C33H40O20/c1-10-19(37)23(41)26(44)31(48-10)47-9-17-21(39)25(43)28(46)33(52-17)53-30-22(40)18-14(36)6-13(49-32-27(45)24(42)20(38)16(8-34)51-32)7-15(18)50-29(30)11-2-4-12(35)5-3-11/h2-7,10,16-17,19-21,23-28,31-39,41-46H,8-9H2,1H3/t10-,16+,17+,19-,20+,21-,23+,24-,25-,26+,27+,28+,31+,32+,33-/m0/s1
• InChI Key： SCEPATPTKMFDSR-MVQIQBPISA-N
• SMILES： O1[C@H]([C@@H]([C@H]([C@H]([C@H]1CO[C@H]1[C@@H]([C@@H]([C@H]([C@H](C)O1)O)O)O)O)O)O)OC1=C(C2C=CC(=CC=2)O)OC2C=C(C=C(C=2C1=O)O)O[C@H]1[C@@H]([C@H]([C@@H]([C@@H](CO)O1)O)O)O

Computed Properties

• Exact Mass: 756.21129366g/mol
• Monoisotopic Mass: 756.21129366g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 12
• Hydrogen Bond Acceptor Count: 20
• Heavy Atom Count: 53
• Rotatable Bond Count: 9
• Complexity: 1280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 15
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.7
• Topological Polar Surface Area: 324Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavonoid-7-O-glycosides